5-(4,5-Dihydro-1H-imidazol-2-yl)-1,3-dimethyl-4-nitro-1H-pyrazole

• CAS No.: 89239-14-5
• Molecular Formula: C8H11N5O2
• Molecular Weight: 209.21 g/mol
• IUPAC Name: 5-(4,5-dihydro-1H-imidazol-2-yl)-1,3-dimethyl-4-nitropyrazole
• InChI: InChI=1S/C8H11N5O2/c1-5-6(13(14)15)7(12(2)11-5)8-9-3-4-10-8/h3-4H2,1-2H3,(H,9,10)
• InChI Key: YXHDKOBPOQJSEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1[N+](=O)[O-])C2=NCCN2)C

Description

5-(4,5-Dihydro-1H-imidazol-2-yl)-1,3-dimethyl-4-nitro-1H-pyrazole is a useful research compound. Its molecular formula is C8H11N5O2 and its molecular weight is 209.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1,3-Dimethyl-4-nitro-5-pyrazolecarboxamide (28 g, 0.15 mol) is added to a solution of 38 g (0.2 mol) of triethyloxonium fluoroborate in 250 ml of methylenedichloride. The mixture is stirred at 20° C. for six hours and evaporated in vacuo. The residue is dissolved in 200 ml of absolute ethanol and 18 g (0.3 mol) of ethylenediamine is added. The yellow solution is stirred overnight at 20° C. and the solvent is evaporated in vacuo. The residue is stirred in 300 ml of 2N hydrochloric acid and filtered from 11.5 g (41%) of recovered starting amide. The filtrate is made basic with sodium carbonate and extracted with methylenedichloride. Evaporation of the methylenedichloride gives 9 g of 2-(1,3-dimethyl-4-nitro-5-pyrazolyl)imidazoline, mp 143°-145° C. from ethyl acetate-pet ether.